Cas no 937606-02-5 (<br>(3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic ac id)

• Product Name: <br>(3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic ac id
• CAS No: 937606-02-5
• MF: C₁₅H₁₄F₃N₃O₂
• MW: 325.28577375412
• MDL: MFCD08697663
• CID: 3060674
• Update Time: 2025-08-04

<br>(3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic ac id Chemical and Physical Properties

Names and Identifiers

• <br>(3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic ac id

• MDL： MFCD08697663
• Inchi： 1S/C15H14F3N3O2/c16-15(17,18)9-5-10(7-1-2-7)19-14-12(9)13(8-3-4-8)20-21(14)6-11(22)23/h5,7-8H,1-4,6H2,(H,22,23)
• InChI Key： AFCQVXHNERZCGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N=C2C=1C(C1CC1)=NN2CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on <br>(3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic ac id

Introduction to (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid (CAS No. 937606-02-5)

(3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid (CAS No. 937606-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid is characterized by a pyrazolo[3,4-b]pyridine core substituted with two cyclopropyl groups and a trifluoromethyl group. The presence of these substituents imparts distinct chemical and biological properties to the molecule. The cyclopropyl groups contribute to the lipophilicity and metabolic stability of the compound, while the trifluoromethyl group enhances its electronic and steric properties.

Recent studies have highlighted the potential of (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid as a promising lead compound for the development of new therapeutic agents. One of the key areas of research has been its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into the anti-cancer properties of (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid have yielded promising results. In cell-based assays, this compound has demonstrated significant cytotoxic effects against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anti-inflammatory and anti-cancer activities, (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid has also shown neuroprotective effects in preclinical models. Studies have indicated that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have potential applications in the treatment of neurological disorders.

The pharmacokinetic profile of (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid has been evaluated in several animal models. It exhibits good oral bioavailability and a favorable distribution profile, with preferential accumulation in target tissues such as the liver and brain. The compound is metabolically stable and has a moderate half-life, which supports its potential for once-daily dosing regimens.

To further explore the therapeutic potential of (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid, ongoing research is focused on optimizing its chemical structure through medicinal chemistry approaches. Efforts are being made to enhance its potency and selectivity while minimizing off-target effects and improving pharmacokinetic properties. These efforts include the synthesis and evaluation of analogs with modified substituents on the pyrazolo[3,4-b]pyridine core.

Clinical trials are also being planned to assess the safety and efficacy of (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid in human subjects. Preclinical data have provided strong evidence for its therapeutic potential in various disease conditions. However, rigorous clinical testing is necessary to validate these findings and determine the optimal dosing regimens for different indications.

In conclusion, (3,6-Dicyclopropyl-4-trifluoromethyl-pyrazolo[3,4-b]pyridin-1-yl)-acetic acid (CAS No. 937606-02-5) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and drug discovery programs. Ongoing research efforts aim to optimize its properties and advance it towards clinical applications for the treatment of inflammatory diseases, cancer, and neurological disorders.